4-methyl-2-pentanone N-phenylsemicarbazone

• IUPAC Name: 1-[(Z)-4-methylpentan-2-ylideneamino]-3-phenylurea
• InChI: InChI=1S/C13H19N3O/c1-10(2)9-11(3)15-16-13(17)14-12-7-5-4-6-8-12/h4-8,10H,9H2,1-3H3,(H2,14,16,17)/b15-11-
• InChI Key: CMDRPZWMFUXYRN-PTNGSMBKSA-N
• Canonical SMILES: CC(C)CC(=NNC(=O)NC1=CC=CC=C1)C
• Isomeric SMILES: CC(C)C/C(=N\NC(=O)NC1=CC=CC=C1)/C
• Molecular Formula: C13H19N3O
• Molecular Weight: 233.31 g/mol

Description

4-methyl-2-pentanone N-phenylsemicarbazone is a chemical compound that has been used extensively in scientific research. It is a semicarbazone derivative of 4-methyl-2-pentanone and has been studied for its potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 4-methyl-2-pentanone N-phenylsemicarbazone is not fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in various metabolic pathways. It has also been shown to inhibit the growth of cancer cells and bacteria.
Biochemical and Physiological Effects:
4-methyl-2-pentanone N-phenylsemicarbazone has been shown to have various biochemical and physiological effects. It has been shown to reduce the frequency and severity of seizures in animal models of epilepsy. It has also been shown to inhibit the growth of cancer cells and bacteria. Additionally, it has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

4-methyl-2-pentanone N-phenylsemicarbazone has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it is stable under normal laboratory conditions. However, it also has some limitations. It is toxic at high concentrations, and its mechanism of action is not fully understood, which makes it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 4-methyl-2-pentanone N-phenylsemicarbazone. One direction is to further investigate its potential as an anticonvulsant and antitumor agent. Another direction is to study its mechanism of action in more detail. Additionally, it may be possible to modify the compound to improve its efficacy and reduce its toxicity. Overall, 4-methyl-2-pentanone N-phenylsemicarbazone is a promising compound that has the potential to be used in various fields of scientific research.

Synthesis Methods

The synthesis of 4-methyl-2-pentanone N-phenylsemicarbazone involves the reaction of 4-methyl-2-pentanone with phenylsemicarbazide in the presence of acetic acid. The reaction leads to the formation of a semicarbazone derivative of 4-methyl-2-pentanone, which is then purified and characterized using various analytical techniques.

Scientific Research Applications

4-methyl-2-pentanone N-phenylsemicarbazone has been used in various fields of scientific research, including medicinal chemistry, pharmacology, and biochemistry. It has been studied for its potential applications as an anticonvulsant, antitumor, and antimicrobial agent. It has also been used as a reagent in the synthesis of other compounds.